N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-ethylpiperazin-1-yl)-2-oxoacetamide

• IUPAC Name: N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-ethylpiperazin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H27N5O2S/c1-5-20-6-8-21(9-7-20)16(24)15(23)18-14-12-10-25-11-13(12)19-22(14)17(2,3)4/h5-11H2,1-4H3,(H,18,23)
• InChI Key: FATXBNNPGPVIGM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C(C)(C)C
• Molecular Formula: C17H27N5O2S
• Molecular Weight: 365.5 g/mol

Description

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-ethylpiperazin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C17H27N5O2S and its molecular weight is 365.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-ethylpiperazin-1-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-ethylpiperazin-1-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Evaluation

• Anti-inflammatory and Antinociceptive Activities : A study focused on the synthesis and structure-activity relationships of 2-aminopyrimidines as ligands for the histamine H4 receptor, leading to the development of compounds with significant in vitro potency and in vivo anti-inflammatory and antinociceptive activities, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).

• Insecticidal Properties : Research into the synthesis of various heterocycles, including pyrazolo[5,1-c]triazine derivatives, showcased their potential insecticidal effects against the cotton leafworm, Spodoptera littoralis, indicating a promising avenue for developing new insecticides (Fadda et al., 2017).

• Neuroprotection and Enzyme Inhibition : Novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moieties were synthesized and evaluated for their neuroprotective effects and enzyme inhibition capabilities against acetylcholinesterase and butylcholinesterase, with certain compounds showing significant activity, highlighting their therapeutic potential in neurodegenerative diseases (Sameem et al., 2017).

• Antimicrobial and Antifungal Activities : The antimicrobial and antifungal properties of new heterocycles incorporating thiadiazole and pyrazole moieties were investigated, providing insights into the design of novel compounds with potential therapeutic applications in combating microbial and fungal infections (Bondock et al., 2008).

• Antioxidant Activities : Coordination complexes constructed from pyrazole-acetamide derivatives were synthesized and evaluated for their antioxidant activities, showcasing the impact of hydrogen bonding on self-assembly processes and the potential for developing new antioxidants (Chkirate et al., 2019).

• Anticancer Activities : Pyrazolopyrimidines derivatives were synthesized and assessed for their anti-tumor activities, demonstrating cytotoxic effects in vitro against various human cancer cell lines, underscoring the role of such compounds in cancer research (Rahmouni et al., 2016).